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Compound of Interest

Compound Name: 4-Chloro-1,3-dioxolan-2-one
CAS No.: 3967-54-2
Cat. No.: B1361073
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Abstract

This technical guide provides a comprehensive overview of 4-Chloro-1,3-dioxolan-2-one, a
versatile chemical intermediate. Key physicochemical properties, including its CAS number and
molecular weight, are presented. Detailed experimental protocols for its synthesis via two
primary routes—photochlorination of ethylene carbonate and cycloaddition of carbon dioxide to
epichlorohydrin—are outlined. This document is intended to serve as a valuable resource for
professionals in organic synthesis, materials science, and drug development.

Physicochemical Properties

4-Chloro-1,3-dioxolan-2-one, also known as chloroethylene carbonate, is a reactive organic
compound widely utilized as a precursor in the synthesis of various valuable chemicals.[1] Its
key properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 3967-54-2 [2][3]
Molecular Weight 122.51 g/mol [2][3]
Molecular Formula CsHsCIOs [2]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 121-123 °C at 18 mmHg [2]

Density 1.504 g/mL at 25 °C [2]

Refractive Index 1.454 (n20/D) [3]

Chloroethylene carbonate, 4-
Synonyms ) [3114]
Chloro-2-oxo-1,3-dioxolane

Synthesis of 4-Chloro-1,3-dioxolan-2-one

Two predominant methods for the synthesis of 4-Chloro-1,3-dioxolan-2-one are the
photochlorination of ethylene carbonate and the cycloaddition of carbon dioxide to
epichlorohydrin.

Experimental Protocol: Photochlorination of Ethylene
Carbonate

This method involves the direct chlorination of ethylene carbonate using chlorine gas under UV
irradiation.[5]

Materials:

Ethylene carbonate

Carbon tetrachloride (solvent)

Chlorine gas

2,6-di-tert-butylphenol (polymerization inhibitor)
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» Nitrogen gas

Equipment:

e 500 mL three-necked flask

e UV lamp

e Gas inlet tube

o Stirrer

e Heating mantle

e Thin-layer chromatography (TLC) apparatus

» Rotary evaporator

e Vacuum distillation setup

Procedure:

o Charge the 500 mL three-necked flask with ethylene carbonate and carbon tetrachloride.
e Heat the mixture to approximately 55°C with vigorous stirring.

« Under UV light irradiation, bubble chlorine gas through the reaction mixture. Maintain a
yellow color in the solution, indicating a continuous presence of chlorine.

» Monitor the reaction progress using thin-layer chromatography.

e Once the reaction is complete (approximately 1.5 hours), stop heating and discontinue the
chlorine gas flow.

o Purge the reaction mixture with nitrogen gas to remove any excess dissolved chlorine.
» Remove the solvent using a rotary evaporator to obtain the crude product.

e Add a small amount of 2,6-di-tert-butylphenol as a polymerization inhibitor.
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 Purify the crude product by vacuum distillation, collecting the fractions corresponding to 4-
Chloro-1,3-dioxolan-2-one.

Experimental Protocol: Cycloaddition of Carbon Dioxide
to Epichlorohydrin

This route involves the reaction of epichlorohydrin with carbon dioxide, often catalyzed by an
ionic liquid.[6][7]

Materials:
o Epichlorohydrin
o Carbon dioxide (high purity)

* lonic liquid catalyst (e.g., amine-functionalized ionic liquid or 1-alkyl-3-methylimidazolium
salt)[6][7]

e Optional co-catalyst (e.g., zinc bromide)[8]
Equipment:

o 50 mL stainless steel autoclave with a magnetic stirrer
e Gas inlet for CO2

e Heating system

Procedure:

o Charge the 50 mL stainless steel autoclave with epichlorohydrin (e.g., 10 mmol) and the
ionic liquid catalyst (e.g., 0.1 mmol).[6]

« If using a co-catalyst, add it to the reactor at this stage.

o Seal the autoclave and purge it several times with carbon dioxide to remove air.
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e Pressurize the reactor with carbon dioxide to the desired pressure (e.g., atmospheric
pressure or higher).[6][7]

e Heat the reaction mixture to the target temperature (e.g., 80°C) with continuous stirring.[6]

» Maintain the reaction conditions for a set duration (e.g., 3-6 hours), monitoring the progress if
possible.[6]

» After the reaction is complete, cool the autoclave to room temperature.
o Carefully vent the excess carbon dioxide.

e The resulting product is 4-(chloromethyl)-1,3-dioxolan-2-one, a structural isomer of the target
compound. Further reaction steps, not detailed in the available literature, would be required
to obtain 4-Chloro-1,3-dioxolan-2-one.

Applications in Research and Development

4-Chloro-1,3-dioxolan-2-one is a valuable building block in organic synthesis. Its primary
applications are in the preparation of:

o Pharmaceutical intermediates: Its reactive nature allows for its incorporation into complex
molecular scaffolds.

» Polymer chemistry: It can be used in the synthesis of specialized polymers.
e Agrochemicals: It serves as a precursor for various agrochemical compounds.

Notably, it is a key intermediate in the synthesis of vinylene carbonate, an important electrolyte
additive in lithium-ion batteries that improves battery performance and lifespan.[9]

Safety and Handling

4-Chloro-1,3-dioxolan-2-one is classified as a hazardous substance. It is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[10]

Precautionary Measures:
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» Handle in a well-ventilated area, preferably a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4]

e Avoid breathing fumes, mist, or vapors.[4]

» Store in a cool, dry place away from incompatible materials such as strong bases and
oxidizing agents.[4]

In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet
(SDS) for detailed first-aid measures.

Visualized Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of 4-Chloro-1,3-
dioxolan-2-one from ethylene carbonate.
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Caption: Synthesis workflow of 4-Chloro-1,3-dioxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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